Cas no 28122-84-1 (Benzenecarbothioicacid, 4-nitro-, S-(4-methylphenyl) ester)

• Product Name: Benzenecarbothioicacid, 4-nitro-, S-(4-methylphenyl) ester
• CAS No: 28122-84-1
• MF: C₁₄H₁₁NO₃S
• MW: 273.307042360306
• CID: 277160
• PubChem ID: 34166
• Update Time: 2025-04-19

Benzenecarbothioicacid, 4-nitro-, S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, 4-nitro-, S-(4-methylphenyl) ester
• S-(4-Methylphenyl) 4-nitrobenzenecarbothioate
• 4-nitro-thiob
• 4-Nitro-thiobenzoesaeure-S-p-tolylester
• 4-nitrothiobenzoic acid S-p-tolyl ester
• AC1L1R2O
• BENZOIC ACID, p-NITROTHIO-, S-(p-TOLYL) ESTER
• Benzoic acid, p-nitrothio-, S-p-tolyl ester
• BRN 2507646
• LS-38047
• p-Nitrothiobenzoesaeure-S-p-tolylester
• S-(p-methylphenyl) p-nitrothiobenzoate
• S-(p-Tolyl) p-nitrothiobenzoate
• s-(4-Methylphenyl)4-nitrobenzenecarbothioate
• DTXSID50182401
• AKOS024333282
• 4-09-00-01399 (Beilstein Handbook Reference)
• 4-Nitro-thiobenzoic acid S-p-tolyl ester
• S-(p-Tolyl) 4-nitrothiolbenzoate
• 28122-84-1
• Benzenecarbothioic acid, 4-nitro-, S-(4-methylphenyl) ester
• LMFTVBRXQOQHQC-UHFFFAOYSA-N
• S-(4-Methylphenyl) 4-nitrobenzenecarbothioate #
• p-Nitrothiobenzoic acid S-p-tolyl ester

• Inchi： 1S/C14H11NO3S/c1-10-2-8-13(9-3-10)19-14(16)11-4-6-12(7-5-11)15(17)18/h2-9H,1H3
• InChI Key： LMFTVBRXQOQHQC-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 273.04603
• Monoisotopic Mass: 273.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.33
• Boiling Point: 427.2°Cat760mmHg
• Flash Point: 212.2°C
• Refractive Index: 1.649
• PSA: 60.21